Cas no 851702-86-8 (4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol)

• Product Name: 4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol
• CAS No: 851702-86-8
• MF: C₁₈H₂₀ClNO
• MW: 301.810503959656
• CID: 2106520
• Update Time: 2023-08-03

4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4-chlorobenzyl)piperidin-1-yl)phenol
• 4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol

• Inchi： 1S/C18H20ClNO/c19-16-3-1-14(2-4-16)13-15-9-11-20(12-10-15)17-5-7-18(21)8-6-17/h1-8,15,21H,9-13H2
• InChI Key： LDBAXSCORIYLQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1CCN(C2C=CC(=CC=2)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines